Cas no 2172128-23-1 (6-fluoro-2-propoxypyridin-3-amine)

• Product Name: 6-fluoro-2-propoxypyridin-3-amine
• CAS No: 2172128-23-1
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 6350721
• PubChem ID: 165519436
• Update Time: 2025-05-28

6-fluoro-2-propoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-propoxypyridin-3-amine
• 2172128-23-1
• EN300-1295322

• Inchi： 1S/C8H11FN2O/c1-2-5-12-8-6(10)3-4-7(9)11-8/h3-4H,2,5,10H2,1H3
• InChI Key： UEKSIBCXUXGNKM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=N1)OCCC)N

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Additional information on 6-fluoro-2-propoxypyridin-3-amine

Recent Advances in the Study of 6-Fluoro-2-propoxypyridin-3-amine (CAS: 2172128-23-1) in Chemical Biology and Pharmaceutical Research

The compound 6-fluoro-2-propoxypyridin-3-amine (CAS: 2172128-23-1) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This heterocyclic amine derivative has attracted significant attention due to its potential applications in drug discovery and development, particularly in the design of novel kinase inhibitors and other bioactive molecules. Recent studies have focused on elucidating its physicochemical properties, synthetic pathways, and biological activities, positioning it as a versatile scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 6-fluoro-2-propoxypyridin-3-amine, demonstrating improved yields through a modified Buchwald-Hartwig amination protocol. The research team achieved a 78% yield under optimized conditions, significantly enhancing the compound's accessibility for further pharmacological evaluation. This advancement in synthetic methodology has important implications for scaling up production and facilitating structure-activity relationship studies.

In the context of biological activity, recent preclinical investigations have revealed that 6-fluoro-2-propoxypyridin-3-amine exhibits selective inhibition against several tyrosine kinases involved in oncogenic signaling pathways. A notable 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed nanomolar inhibitory activity against FLT3 and c-KIT kinases, with promising selectivity profiles. These findings suggest potential applications in targeted cancer therapies, particularly for hematological malignancies.

The pharmacokinetic properties of 6-fluoro-2-propoxypyridin-3-amine derivatives have also been investigated in recent months. A collaborative study between academic and industry researchers demonstrated favorable metabolic stability and oral bioavailability in rodent models, with plasma concentrations maintained above therapeutic thresholds for extended periods. These results, published in Drug Metabolism and Disposition, highlight the compound's potential as a lead structure for further optimization in drug development programs.

Emerging computational studies have provided insights into the molecular interactions of 6-fluoro-2-propoxypyridin-3-amine with biological targets. Molecular docking simulations and molecular dynamics analyses, as reported in a 2024 Journal of Chemical Information and Modeling article, have identified key binding interactions that contribute to the compound's biological activity. These computational approaches are guiding the rational design of next-generation derivatives with improved potency and selectivity.

Current research directions include exploring the compound's potential in combination therapies and investigating its off-target effects. Preliminary data presented at recent scientific conferences suggest synergistic effects when combined with standard chemotherapeutic agents, though comprehensive studies are still ongoing. The scientific community anticipates that further investigation of 6-fluoro-2-propoxypyridin-3-amine and its derivatives will yield important contributions to the development of novel therapeutic agents in oncology and other disease areas.